Cas no 102571-30-2 (Benzeneethanaminium, b-ethyl-b-(hydroxymethyl)-N,N,N-trimethyl-,iodide (1:1))
102571-30-2 structure
Product Name:Benzeneethanaminium, b-ethyl-b-(hydroxymethyl)-N,N,N-trimethyl-,iodide (1:1)
CAS No:102571-30-2
MF:C14H24INO
MW:349.250936508179
CID:183441
PubChem ID:59516
Update Time:2025-04-19
Benzeneethanaminium, b-ethyl-b-(hydroxymethyl)-N,N,N-trimethyl-,iodide (1:1) Chemical and Physical Properties
Names and Identifiers
-
- Benzeneethanaminium, b-ethyl-b-(hydroxymethyl)-N,N,N-trimethyl-,iodide (1:1)
- [2-(hydroxymethyl)-2-phenylbutyl]-trimethylazanium,iodide
- (2-hydroxymethyl-2-phenyl-butyl)-trimethyl-ammonium, iodide
- (2-Hydroxymethyl-2-phenyl-butyl)-trimethyl-ammonium, Jodid
- 2-(hydroxymethyl)-n,n,n-trimethyl-2-phenylbutan-1-aminium iodide
- AC1L1RDH
- AC1Q1TNQ
- Iodometilato di 2-etil-2-fenil-3-dimetilaminopropanolo
- Iodometilato di 2-etil-2-fenil-3-dimetilaminopropanolo [Italian]
- L 1800
- LS-17988
- (beta-Ethyl-beta-(hydroxymethyl)phenethyl)trimethylammonium iodide
- AMMONIUM, (beta-ETHYL-beta-(HYDROXYMETHYL)PHENETHYL)TRIMETHYL-, IODIDE
- DTXSID20907749
- 102571-30-2
-
- Inchi: 1S/C14H24NO.HI/c1-5-14(12-16,11-15(2,3)4)13-9-7-6-8-10-13;/h6-10,16H,5,11-12H2,1-4H3;1H/q+1;/p-1
- InChI Key: YQRLOCKSDVZRGE-UHFFFAOYSA-M
- SMILES: [I-].OCC(C1C=CC=CC=1)(CC)C[N+](C)(C)C
Computed Properties
- Exact Mass: 324.902
- Monoisotopic Mass: 349.090257
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 203
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 20.2
Experimental Properties
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- PSA: 19.9
- LogP: -0.96310
Benzeneethanaminium, b-ethyl-b-(hydroxymethyl)-N,N,N-trimethyl-,iodide (1:1) Related Literature
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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